Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride

• CAS No.: 59257-18-0
• Molecular Formula: C22H27ClF3NO2
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 2-[[2,2-dimethyl-4-[3-(trifluoromethyl)phenyl]-3,4-dihydrochromen-7-yl]oxy]-N,N-dimethylethanamine;hydrochloride
• InChI: InChI=1S/C22H26F3NO2.ClH/c1-21(2)14-19(15-6-5-7-16(12-15)22(23,24)25)18-9-8-17(13-20(18)28-21)27-11-10-26(3)4;/h5-9,12-13,19H,10-11,14H2,1-4H3;1H
• InChI Key: BXRCZHAPEXTREH-UHFFFAOYSA-N
• SMILES: CC1(CC(C2=C(O1)C=C(C=C2)OCCN(C)C)C3=CC(=CC=C3)C(F)(F)F)C.Cl
• Synonyms: 2-((3,4-dihydro-2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-2H-1-benzopyran-7-yl)oxy)-N,N-dimethylethanamine; BRL 16644; BRL-16644

Description

Ethanamine, N,N-dimethyl-2-((2,2-dimethyl-4-(3-(trifluoromethyl)phenyl)-3,4-dihydro-2H-1-benzopyran-7-yl)oxy)-, hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C22H27ClF3NO2 and its molecular weight is 429.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethyl-7-dimethylaminoethyloxy-4-(3-trifluoromethylphenyl)-2H-chromene hydrochloride (4.96 g) in ethanol (75 ml) was added 10% palladium on charcoal. The mixture was hydrogenated under hydrogen (1 atmosphere pressure) at ambient temperature (about 18° C.) until no further hydrogen was taken up. The mixture was filtered and the solvent removed from the resulting filtrate under reduced pressure to yield the title compound (3.7 g), m.p. 188°-190° C.